Cas no 1086386-30-2 (1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-propyl-, methyl ester)

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-propyl-, methyl ester
• CAS No: 1086386-30-2
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 97812
• PubChem ID: 46741421
• Update Time: 2025-04-18

1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-propyl-, methyl ester
• Methyl 1,3-dimethyl-2,4-dioxo-7-propyl-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• 1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylicacid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-prop...
• methyl 1,3-dimethyl-2,4-dioxo-7-propyl-pyrrolo[2,3-d]pyrimidine-6 -carboxylate
• Methyl 1,3-dimethyl-2,4-dioxo-7-propyl-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxylate, 96%
• CS-0076351
• VU0549428-1
• E80994
• AKOS015958346
• F9995-1071
• AS-74839
• 1H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, 2,3,4,7-tetrahydro-1,3-dimethyl-2,4-dioxo-7-propyl-, methyl ester
• DTXSID301107751
• 1086386-30-2
• methyl 1,3-dimethyl-2,4-dioxo-7-propyl-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• methyl 1,3-dimethyl-2,4-dioxo-7-propylpyrrolo[2,3-d]pyrimidine-6-carboxylate

• MDL： MFCD11655627
• Inchi： 1S/C13H17N3O4/c1-5-6-16-9(12(18)20-4)7-8-10(16)14(2)13(19)15(3)11(8)17/h7H,5-6H2,1-4H3
• InChI Key： MEQGBKUQUDCTDN-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)OC)N(CCC)C=2N(C)C(N1C)=O

Computed Properties

• Exact Mass: 279.122
• Monoisotopic Mass: 279.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 75.23000
• LogP: 0.23530